Cas no 1208755-65-0 (3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine)

3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a chloro group, a methyl group, and a 4-methylthiazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its versatility in cross-coupling reactions and nucleophilic substitutions. The thiazole ring further contributes to its potential biological activity, particularly in the development of bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful for researchers exploring novel heterocyclic frameworks.
3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine structure
1208755-65-0 structure
Product Name:3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
CAS No:1208755-65-0
MF:C9H8ClN3S
MW:225.697918891907
MDL:MFCD12913280
CID:5177157
Update Time:2026-03-05

3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
    • Pyridazine, 3-chloro-6-methyl-4-(4-methyl-2-thiazolyl)-
    • 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
    • MDL: MFCD12913280
    • Inchi: 1S/C9H8ClN3S/c1-5-3-7(8(10)13-12-5)9-11-6(2)4-14-9/h3-4H,1-2H3
    • InChI Key: YWKUOOWRDONIKO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C)N=N1)C1=NC(C)=CS1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.9

3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22879-500MG
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0 95%
500MG
¥ 2,574.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22879-1G
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0 95%
1g
¥ 3,220.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22879-5G
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0 95%
5g
¥ 9,655.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN22879-10G
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0 95%
10g
¥ 14,322.00 2023-03-30
Enamine
EN300-88931-0.05g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
0.05g
$624.0 2023-09-01
Enamine
EN300-88931-0.1g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
0.1g
$653.0 2023-09-01
Enamine
EN300-88931-0.25g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
0.25g
$683.0 2023-09-01
Enamine
EN300-88931-0.5g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
0.5g
$713.0 2023-09-01
Enamine
EN300-88931-1.0g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
1.0g
$743.0 2023-02-11
Enamine
EN300-88931-2.5g
3-chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine
1208755-65-0
2.5g
$1454.0 2023-09-01

Additional information on 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine

Recent Advances in the Study of 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0)

The compound 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyridazine core substituted with a thiazole moiety, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural characterization, and pharmacological properties, positioning it as a valuable scaffold for the design of novel therapeutics.

One of the key areas of research involving this compound has been its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have shown that 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine exhibits selective inhibition against specific kinase isoforms, with notable potency in the nanomolar range. These findings suggest its potential as a lead compound for further optimization and preclinical development.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's utility in fragment-based drug design (FBDD). Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, revealing key interactions with target proteins. These structural insights are invaluable for the rational design of next-generation inhibitors.

Another notable aspect of 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine is its potential application in the treatment of infectious diseases. Recent screening efforts have identified its activity against bacterial and viral pathogens, including drug-resistant strains. Mechanistic studies suggest that the compound disrupts essential microbial pathways, such as cell wall biosynthesis or nucleic acid replication, offering a new avenue for antimicrobial drug development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through medicinal chemistry optimization. Recent advances in prodrug strategies and formulation technologies may provide solutions to these challenges, enhancing the compound's pharmacokinetic profile and therapeutic potential.

In conclusion, 3-Chloro-6-methyl-4-(4-methyl-1,3-thiazol-2-yl)pyridazine (CAS: 1208755-65-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential for structural modification make it a valuable tool for researchers aiming to develop novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.